3-Iodo-4-((4-methylbenzyl)oxy)benzohydrazide

• Molecular Formula: C15H15IN2O2
• Molecular Weight: 382.20 g/mol
• IUPAC Name: 3-iodo-4-[(4-methylphenyl)methoxy]benzohydrazide
• InChI: InChI=1S/C15H15IN2O2/c1-10-2-4-11(5-3-10)9-20-14-7-6-12(8-13(14)16)15(19)18-17/h2-8H,9,17H2,1H3,(H,18,19)
• InChI Key: QZNJEYVDNXTJHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=C(C=C(C=C2)C(=O)NN)I

Description

3-Iodo-4-((4-methylbenzyl)oxy)benzohydrazide is a chemical compound with a complex structure that includes an iodine atom, a benzyl group, and a hydrazide functional group

Preparation Methods

The synthesis of 3-Iodo-4-((4-methylbenzyl)oxy)benzohydrazide typically involves multiple steps. One common method includes the reaction of 3-iodo-4-hydroxybenzaldehyde with 4-methylbenzyl bromide in the presence of a base to form the intermediate 3-iodo-4-((4-methylbenzyl)oxy)benzaldehyde. This intermediate is then reacted with hydrazine hydrate to yield the final product .

Chemical Reactions Analysis

3-Iodo-4-((4-methylbenzyl)oxy)benzohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different hydrazine derivatives.

Substitution: The iodine atom can be substituted with other functional groups using appropriate reagents. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.

Scientific Research Applications

This compound has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Medicine: Research is ongoing to explore its potential as an anti-inflammatory and antibacterial agent.

Industry: It can be used in the synthesis of advanced materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 3-Iodo-4-((4-methylbenzyl)oxy)benzohydrazide involves its interaction with specific molecular targets. The hydrazide group can form hydrogen bonds with various biological molecules, influencing their activity. The iodine atom and benzyl group contribute to the compound’s reactivity and ability to penetrate biological membranes .

Comparison with Similar Compounds

Similar compounds include:

4-[(4-methylbenzyl)oxy]benzohydrazide: Lacks the iodine atom, making it less reactive in certain chemical reactions.

3-Iodo-4-((2-methylbenzyl)oxy)benzohydrazide: Has a different methyl group position, affecting its chemical properties and reactivity.

N0-[(thiophen-2-yl)methylidene]-4-[(4-methylbenzyl)oxy]benzohydrazide: